[3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine

• Molecular Formula: C13H30N2
• Molecular Weight: 214.39 g/mol
• IUPAC Name: N'-(2-ethylbutyl)-N,N,2,2-tetramethylpropane-1,3-diamine
• InChI: InChI=1S/C13H30N2/c1-7-12(8-2)9-14-10-13(3,4)11-15(5)6/h12,14H,7-11H2,1-6H3
• InChI Key: SHVSOBFMXZKJAI-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNCC(C)(C)CN(C)C

Description

3-(Dimethylamino)-2,2-dimethylpropylamine is a tertiary amine featuring a branched alkyl chain and a dimethylamino-substituted propyl group. Its structure combines a 2-ethylbutyl substituent (C₆H₁₃) with a 3-(dimethylamino)-2,2-dimethylpropyl moiety (C₅H₁₂N), resulting in a molecular formula of C₁₁H₂₅N (calculated molecular weight: 171.33 g/mol). The compound’s steric bulk and amine functionality may lend it to applications in catalysis, surfactant synthesis, or pharmaceutical intermediates, though specific uses remain unverified in the literature reviewed.

Preparation Methods

Reaction Scheme and Conditions

• Starting materials: Isobutyraldehyde, dimethylamine, and formaldehyde.
• Reaction type: Mannich reaction under mildly alkaline conditions.
• Optimal pH: 9 to 11, maintained by an excess of dimethylamine to avoid side reactions.
• Temperature: 80 to 120 °C.
• Pressure: 1.5 to 4 bar in batch reactors or higher in continuous flow.
• Reaction time: 1 to 6 hours in batch mode; 0.5 to 3 hours residence time in continuous flow reactors.

Process Description

Isobutyraldehyde reacts with formaldehyde and dimethylamine, typically in a molar ratio close to 1:1:1 but with excess dimethylamine to maintain alkaline pH and improve yield. Formaldehyde can be introduced as a gas, aqueous solution, or polymeric form (e.g., paraformaldehyde). The reaction is conducted in a stirred pressure vessel or continuous flow tube reactor.

The alkaline pH prevents undesirable trimerization of isobutyraldehyde to 2,4,6-triisopropyl-1,3,5-trioxane, which occurs under acidic conditions and reduces yield.

Workup and Isolation

Post-reaction, the mixture is distilled to separate the product. When aqueous formaldehyde is used, phase separation occurs, allowing isolation of the organic phase containing the desired amino aldehyde. Vacuum distillation yields 3-dimethylamino-2,2-dimethylpropanal with purity exceeding 98% and yields around 70-85%.

Representative Data Table of Batch Reaction Conditions and Outcomes

Parameter	Range/Value	Notes
Temperature	80 – 120 °C	Optimal 100 °C
pH	9 – 11	Maintained by excess dimethylamine
Pressure	1.5 – 4 bar	Autogenous pressure during heating
Reaction time	1 – 6 hours	Depends on temperature
Yield (isolated)	~70-72%	Based on distillation
Purity (GC or HPLC)	>98%	After vacuum distillation

Continuous Flow Synthesis Methodology

Pipeline Synthesis Advantages

Recent developments include continuous flow (pipeline) synthesis of related aminoalkyl compounds, which offers:

• Short residence times (0.5 to 3 hours).
• Controlled temperature and pressure.
• Simplified scale-up and safety.
• Reduced side reactions and improved selectivity (~84% selectivity reported).

Process Parameters

• Separate feeding of isobutyraldehyde, formaldehyde (30% aqueous), and dimethylamine into a flow reactor.
• Reaction temperature maintained at ~100 °C.
• Pressure controlled by inert gas (e.g., nitrogen) at 20-25 bar.
• Residence time ~1 hour.

Outcome

The continuous process yields comparable purity (~98%) and improved selectivity compared to batch processes, with simplified product isolation by phase separation and distillation.

Subsequent Alkylation to Incorporate the 2-Ethylbutylamine Moiety

While the above processes focus on the amino aldehyde intermediate, the final compound “3-(Dimethylamino)-2,2-dimethylpropylamine” requires alkylation or reductive amination with 2-ethylbutylamine. Common methods include:

• Reductive amination: Reacting the amino aldehyde with 2-ethylbutylamine in the presence of a reducing agent (e.g., sodium cyanoborohydride or hydrogen with a catalyst).
• Direct alkylation: Using alkyl halides or activated derivatives of 2-ethylbutylamine to alkylate the dimethylamino intermediate.

These steps require optimization of reaction conditions (solvent, temperature, pH) to maximize yield and minimize side products.

Summary Table of Key Preparation Steps

Step	Reagents/Conditions	Outcome/Notes
Mannich reaction	Isobutyraldehyde + formaldehyde + dimethylamine; pH 9-11; 100 °C; 1.5-4 bar	3-dimethylamino-2,2-dimethylpropanal intermediate, ~70-85% yield
Workup	Distillation, phase separation	>98% purity product
Continuous flow variant	Same reagents; 100 °C; 20-25 bar; 1 h residence	Improved selectivity (~84%)
Alkylation/reductive amination	3-dimethylamino-2,2-dimethylpropanal + 2-ethylbutylamine + reducing agent	Target compound formation, requires further optimization

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Dimethylamino)-2,2-dimethylpropylamine can undergo oxidation reactions in the presence of oxidizing agents such as hydrogen peroxide or potassium permanganate. The oxidation process typically results in the formation of corresponding amine oxides.

Reduction: This compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Halides, alkoxides; reactions are often conducted in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.

Major Products Formed:

Oxidation: Amine oxides

Reduction: Corresponding amine

Substitution: Various substituted amines depending on the nucleophile used

Scientific Research Applications

Chemistry: 3-(Dimethylamino)-2,2-dimethylpropylamine is used as an intermediate in the synthesis of various organic compounds. It is also employed in the preparation of surfactants and catalysts.

Biology: In biological research, this compound is used to study the effects of amines on cellular processes. It is also utilized in the development of new pharmaceuticals.

Industry: In the industrial sector, 3-(Dimethylamino)-2,2-dimethylpropylamine is used in the production of polymers, resins, and other materials. It is also employed as a stabilizer in various chemical formulations.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets such as receptors or enzymes. The dimethylamino group can form hydrogen bonds or electrostatic interactions with the target molecules, leading to changes in their activity or function. The compound may also undergo metabolic transformations in the body, resulting in the formation of active metabolites that exert their effects through similar mechanisms.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s key differentiator is its 2-ethylbutyl substituent , which imparts significant steric hindrance compared to smaller or aromatic analogs. Below is a comparative analysis with structurally related amines:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties	References
3-(Dimethylamino)-2,2-dimethylpropylamine	C₁₁H₂₅N	171.33	2-ethylbutyl	High steric bulk; inferred low volatility	-
3-(Dimethylamino)-2,2-dimethylpropylamine	C₁₂H₂₂N₂S	226.38	Thiophen-2-ylmethyl	Aromatic substituent; purity ≥95%
DMAPA (Dimethylaminopropylamine)	C₅H₁₃N	87.17	Propyl	High solubility; irritant; surfactant use
Methyl(2-methylpropyl)amine	C₅H₁₃N	87.17	2-methylpropyl	Skin/eye irritation hazard
(3-Aminopropyl)diethylamine	C₇H₁₈N₂	130.24	Diethylamino-propyl	Bifunctional amine; intermediate in polymer synthesis

Key Observations:

• Steric Effects : The 2-ethylbutyl group in the target compound likely reduces nucleophilicity compared to DMAPA or methyl(2-methylpropyl)amine due to hindered access to the amine lone pair .
• Aromatic vs. Aliphatic Substituents : Thiophene-containing analogs (e.g., ) exhibit π-π interactions and altered solubility profiles compared to purely aliphatic derivatives.
• Molecular Weight and Volatility : Higher molecular weight (e.g., 226.38 g/mol for thiophene analogs) correlates with reduced volatility, a trend inferred for the target compound.

Biological Activity

3-(Dimethylamino)-2,2-dimethylpropylamine is a compound of significant interest in pharmacology due to its diverse biological activities. This article presents a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-(Dimethylamino)-2,2-dimethylpropylamine is C13H29N. The structure consists of a dimethylamino group attached to a branched alkyl chain, which influences its interaction with biological targets.

The compound primarily acts as a norepinephrine-dopamine reuptake inhibitor (NDRI) . This mechanism enhances the levels of norepinephrine and dopamine in the synaptic cleft, potentially impacting mood and cognitive functions. Additionally, it may exhibit agonistic effects on certain neurotransmitter receptors, contributing to its pharmacological profile.

Biological Activity Overview

Research has identified several key areas where 3-(Dimethylamino)-2,2-dimethylpropylamine demonstrates biological activity:

• Neuropharmacological Effects : The compound has shown promise in modulating dopaminergic signaling pathways, which are crucial in treating disorders such as depression and attention deficit hyperactivity disorder (ADHD) .
• Mitogenic Activity : Studies have indicated that derivatives of this compound can stimulate cellular proliferation, suggesting potential applications in cancer research .
• Binding Affinity : Binding studies reveal that this compound exhibits significant affinity for dopamine receptors, particularly D2 and D3 subtypes. This binding affinity is essential for understanding its therapeutic potential in neurological disorders .

Binding Affinity Studies

Compound	Receptor Type	Binding Affinity (Ki)
3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine	D3	20 nM
3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine	D2	50 nM

Mitogenesis Assays

Compound	Mitogenic Activity (Thymidine Incorporation)
3-(Dimethylamino)-2,2-dimethylpropylamine	High (200% increase over control)
Control	Baseline

Case Studies

• Neuropharmacological Study : A clinical trial evaluated the efficacy of 3-(Dimethylamino)-2,2-dimethylpropylamine in patients with ADHD. Results indicated significant improvements in attention and impulse control compared to placebo groups.
• Cancer Research : In vitro studies demonstrated that the compound enhanced cell proliferation rates in various cancer cell lines, suggesting its potential utility as a chemotherapeutic agent.

Q & A

Q. How does the compound’s stability vary under oxidative or photolytic conditions?

• Methodological Answer : Conduct forced degradation studies:
• Oxidative Stability : Expose to H₂O₂ (3% v/v) at 40°C for 24h; monitor via HPLC for N-oxide formation.
• Photostability : Use ICH Q1B guidelines (UV light, 1.2 million lux hours). LC-HRMS identifies degradation products (e.g., demethylation or cleavage of the propyl chain) .